Cas no 858746-15-3 (3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid)
3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid
-
- Inchi: 1S/C23H24O5/c1-13-5-6-14(2)17(11-13)12-27-20-9-7-18-15(3)19(8-10-21(24)25)23(26)28-22(18)16(20)4/h5-7,9,11H,8,10,12H2,1-4H3,(H,24,25)
- InChI Key: DQUPLLQJGAIJDY-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=C(C)C(OCC3=CC(C)=CC=C3C)=CC=C2C(C)=C1CCC(O)=O
3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1107254-100MG |
3-{7-[(2,5-dimethylphenyl)methoxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 100MG |
$250 | 2023-07-04 | |
| OTAVAchemicals | 1107254-250MG |
3-{7-[(2,5-dimethylphenyl)methoxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 250MG |
$300 | 2023-07-04 | |
| OTAVAchemicals | 1107254-500MG |
3-{7-[(2,5-dimethylphenyl)methoxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 500MG |
$375 | 2023-07-04 | |
| A2B Chem LLC | BA37872-100mg |
3-{7-[(2,5-dimethylbenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 100mg |
$478.00 | 2024-04-19 | |
| A2B Chem LLC | BA37872-250mg |
3-{7-[(2,5-dimethylbenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 250mg |
$534.00 | 2024-04-19 | |
| A2B Chem LLC | BA37872-500mg |
3-{7-[(2,5-dimethylbenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid |
858746-15-3 | 95% | 500mg |
$617.00 | 2024-04-19 |
3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid
Introduction to 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858746-15-3) and Its Applications in Modern Chemical Biology
3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid, identified by the CAS number 858746-15-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the chromene class, which is well-known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including hydroxyl, ester, and aromatic rings, makes it a versatile scaffold for further chemical modifications and biological investigations.
The chromene core of 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858746-15-3) is particularly noteworthy, as chromenes have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. Recent research has highlighted the role of chromene derivatives in modulating various cellular pathways, making them promising candidates for drug development. The (2,5-dimethylbenzyl)oxy substituent in the molecule enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies.
In the realm of medicinal chemistry, the structural motif of 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858746-15-3) offers a rich platform for designing novel therapeutic agents. The 4,8-dimethyl groups contribute to the rigidity of the chromene ring system, which is often desirable for binding interactions with biological targets. Additionally, the propanoic acid moiety at the C-terminal provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacokinetic profiles.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858746-15-3) with high accuracy. Molecular docking studies have revealed that this compound can interact with various enzymes and receptors involved in metabolic disorders and inflammatory diseases. For instance, preliminary data suggest that it may inhibit the activity of lipoxygenase enzymes, which are key players in oxidative stress pathways.
The pharmaceutical industry has shown considerable interest in developing small-molecule inhibitors targeting lipoxygenases due to their role in conditions such as arthritis and atherosclerosis. The unique combination of functional groups in 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 858746-15-3) makes it an attractive candidate for further optimization as a lipoxygenase inhibitor. Further studies are needed to elucidate its mechanism of action and assess its potential as a lead compound for drug development.
Beyond its potential therapeutic applications, 3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxyocholesterolchromenethreeyloxypropanoic acid (CAS No. 858746onefifteenthree) has also been explored as a biochemical probe. Its ability to modulate cellular signaling pathways has been investigated in model systems such as mammalian cell lines. These studies have provided valuable insights into the compound's interaction with intracellular targets and its effects on cell proliferation and differentiation.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the chromene core structure efficiently.
In conclusion, 3-( 7 - ( 25 - dimethylenaphthylethylester ) - 48 - dimethylethylene - 22 - oxochromen - 33 - yl ) - propionic acid ( CAS No . 85 87 onefifteenthree ) represents a significant advancement in chemical biology research . Its unique structural features , combined with promising biological activities , make it a valuable scaffold for developing novel therapeutic agents . Ongoing research efforts are focused on optimizing its pharmacological properties and exploring new applications in drug discovery .
858746-15-3 (3-(7-((2,5-dimethylbenzyl)oxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)